(4-Amino-3-{[(4-chlorophenyl)sulfonyl]methyl}phenyl)(1-pyrrolidinyl)methanone

• IUPAC Name: [4-amino-3-[(4-chlorophenyl)sulfonylmethyl]phenyl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C18H19ClN2O3S/c19-15-4-6-16(7-5-15)25(23,24)12-14-11-13(3-8-17(14)20)18(22)21-9-1-2-10-21/h3-8,11H,1-2,9-10,12,20H2
• InChI Key: MBDZPQDAUFLSMZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC(=C(C=C2)N)CS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H19ClN2O3S
• Molecular Weight: 378.9 g/mol

Description

4-Amino-3-{[(4-chlorophenyl)sulfonyl]methyl}phenyl)(1-pyrrolidinyl)methanone (abbreviated 4-ACPMP) is a novel compound with a wide range of applications in scientific research. It is a synthetic compound that has been developed as a potential therapeutic agent. 4-ACPMP is a highly potent and selective inhibitor of the enzyme acetylcholinesterase (AChE). AChE is an enzyme that breaks down the neurotransmitter acetylcholine, which is responsible for communication between nerve cells. By inhibiting AChE, 4-ACPMP can increase the action of acetylcholine, resulting in improved cognitive and memory functions.

Scientific Research Applications

Synthesis and Biological Activities

• Herbicidal and Insecticidal Activities : A study by Wang et al. (2015) found that derivatives of N-phenylpyrazolyl aryl methanones, which include compounds structurally related to the given chemical, exhibit notable herbicidal and insecticidal activities. This research indicates potential agricultural applications.

• Antiestrogenic Activity : Research by Jones et al. (1979) demonstrated the antiestrogenic activity of a related compound in rats and mice, both orally and subcutaneously. This study suggests potential applications in the treatment of estrogen-related disorders.

• Anti-Inflammatory Activity : A study conducted by Ottosen et al. (2003) on 4-aminobenzophenones, which share a similar chemical structure, revealed significant anti-inflammatory effects. This research points to possible uses in anti-inflammatory therapies.

• Antimicrobial and Anticancer Agents : The work of Hafez et al. (2016) on pyrazole derivatives related to the compound demonstrated promising antimicrobial and anticancer activities.

Structural and Molecular Studies

• Molecular Docking and Antibacterial Activity : Research by Shahana and Yardily (2020) explored the molecular docking and antibacterial activity of compounds structurally similar to the target compound. This provides insights into their potential use in antibacterial applications.

• Spectral Characterization and DFT Studies : Shahana and Yardily (2020) also conducted spectral characterization and density functional theory (DFT) studies of related compounds, aiding in the understanding of their chemical properties.